Cas no 754916-00-2 (4H-Thiazolo[4,5-d]azepin-2-amine,N,6-diethyl-5,6,7,8-tetrahydro-)

• Product Name: 4H-Thiazolo[4,5-d]azepin-2-amine,N,6-diethyl-5,6,7,8-tetrahydro-
• CAS No: 754916-00-2
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 548845
• PubChem ID: 45095569
• Update Time: 2025-04-19

4H-Thiazolo[4,5-d]azepin-2-amine,N,6-diethyl-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Thiazolo[4,5-d]azepin-2-amine,N,6-diethyl-5,6,7,8-tetrahydro-
• 4H-Thiazolo[4,5-d]azepin-2-amine,N,6-diethyl-5,6,7,8-tetrahydro-(9CI)
• N,6-diethyl-4,5,7,8-tetrahydro-[1,3]thiazolo[4,5-d]azepin-2-amine
• 754916-00-2

• Inchi： 1S/C11H19N3S/c1-3-12-11-13-9-5-7-14(4-2)8-6-10(9)15-11/h3-8H2,1-2H3,(H,12,13)
• InChI Key： QKCCZJATIIBINJ-UHFFFAOYSA-N
• SMILES： S1C(NCC)=NC2=C1CCN(CC)CC2

Computed Properties

• Exact Mass: 225.13
• Monoisotopic Mass: 225.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.4A^2